Cas no 2648936-71-2 ((2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidohexanoic acid)

• Product Name: (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidohexanoic acid
• CAS No: 2648936-71-2
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 6305209
• PubChem ID: 165816713
• Update Time: 2025-05-19

(2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidohexanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidohexanoic acid
• EN300-1479574
• (2S)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]hexanoic acid
• 2648936-71-2

• Inchi： 1S/C27H34N2O5/c1-4-5-14-23(26(31)32)28-25(30)15-24(17(2)3)29-27(33)34-16-22-20-12-8-6-10-18(20)19-11-7-9-13-21(19)22/h6-13,17,22-24H,4-5,14-16H2,1-3H3,(H,28,30)(H,29,33)(H,31,32)/t23-,24?/m0/s1
• InChI Key： RTOWROBYMOZXQM-UXMRNZNESA-N
• SMILES： O(C(NC(CC(N[C@H](C(=O)O)CCCC)=O)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 675
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidohexanoic acid

Compound CAS No. 2648936-71-2: (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidohexanoic Acid

The compound with CAS No. 2648936-71-2, known as (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidohexanoic acid, is a highly specialized organic molecule with significant applications in the fields of medicinal chemistry and materials science. This compound is notable for its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a chiral center at the 2-position, and a hexanoic acid moiety. The presence of these functional groups makes it a versatile building block for various chemical reactions and biological studies.

Recent advancements in stereochemistry and asymmetric synthesis have highlighted the importance of chiral compounds like this one in drug discovery. The Fmoc group is widely used as a protecting group in peptide synthesis due to its stability under basic conditions and ease of removal under acidic conditions. This feature makes (2S)-2-3-(Fmoc-amino)-4-methylpentanamidohexanoic acid an ideal candidate for constructing complex peptide structures with high precision. Moreover, the hexanoic acid moiety adds hydrophilicity to the molecule, enhancing its solubility and bioavailability.

Research into this compound has also explored its potential in polymer chemistry. The combination of the Fmoc group and the chiral center allows for the creation of novel polymeric materials with tailored mechanical and thermal properties. For instance, studies have demonstrated that incorporating this compound into polymer networks can improve their resistance to environmental stressors while maintaining flexibility.

In terms of biological applications, (2S)-configuration plays a critical role in determining the molecule's interaction with biological systems. Chiral compounds often exhibit enantioselective behavior, making them valuable in pharmacology. Recent experiments have shown that this compound can act as a substrate for specific enzymes, providing insights into enzyme mechanisms and catalytic efficiency.

The synthesis of (2S)-2-3-(Fmoc-amino)-4-methylpentanamidohexanoic acid involves multi-step reactions, including Friedel-Crafts acylation, nucleophilic substitution, and stereoselective reductions. The use of advanced catalysts and reaction conditions ensures high yields and excellent stereochemical control. These synthetic strategies are continuously being optimized to meet the growing demand for enantiomerically pure compounds in both academic research and industrial applications.

Furthermore, computational chemistry has played a pivotal role in understanding the electronic structure and reactivity of this compound. Quantum mechanical calculations have provided detailed insights into the bonding interactions within the molecule, aiding in the design of more efficient synthetic pathways. Such computational studies are increasingly being integrated with experimental work to accelerate drug discovery processes.

In conclusion, (2S)-2-3-(Fmoc-amino)-4-methylpentanamidohexanoic acid is a multifaceted compound with wide-ranging applications across various scientific disciplines. Its unique structure, combined with cutting-edge research methodologies, positions it as a key player in advancing both fundamental and applied sciences.